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Compound of Interest

Compound Name: Copper(l) thiophene-2-carboxylate

Cat. No.: B1631178

This guide provides immediate and essential safety and logistical information for researchers,
scientists, and drug development professionals engaged in the handling of Copper(l)
thiophene-2-carboxylate. The following procedures are based on a comprehensive
assessment of the available safety data.

Chemical Identification:

Name: Copper(l) thiophene-2-carboxylate

Synonyms: (2-Thiophenecarboxylato)copper(l), CuTC

CAS Number: 68986-76-5

Molecular Formula: CsH3zCuO2S

Primary Hazards:

Causes skin irritation.[1][2][3]

Causes serious eye damage.[1][2][3]

May cause respiratory irritation.[1][2][3]

Toxic to aquatic life with long-lasting effects.[1]
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Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is critical due to the potential hazards
associated with this compound. The following table summarizes the recommended PPE.

Protection Type

Equipment

Specification/Standa
rd

Purpose

Eye and Face

Chemical splash

goggles or face shield

OSHA 29 CFR
1910.133 or European
Standard EN166

Protect against

splashes and dust.[1]

Chemical-resistant

Protect against skin

Hand Nitrile or neoprene
gloves contact.[4]
Flame-retardant lab ] )
_ Protect against spills.
Body coat or chemical-

resistant apron

[4]

Respiratory

NIOSH/MSHA or
European Standard
EN 149 approved

respirator

Appropriate cartridge
for organic vapors and

particulates

Use in poorly
ventilated areas or if

dust is generated.[1]

[4]

Foot

Closed-toe shoes

Mandatory laboratory

footwear.[4]

Operational Plan: Safe Handling Protocol

A systematic approach to handling Copper(l) thiophene-2-carboxylate is essential to

minimize exposure and ensure a safe laboratory environment.

1. Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation of dust or vapors.[1][4]

o Ensure that eyewash stations and safety showers are close to the workstation.[1]
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2. Handling Procedures:

¢ Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

e Wash hands and any exposed skin thoroughly after handling.[1]

e Avoid contact with skin and eyes.[5]

o Wear suitable protective clothing, gloves, and eye/face protection.[5]
e Do not eat, drink, or smoke when using this product.[6]

e Ground/bond container and receiving equipment to prevent static discharge.[7]
e Use only non-sparking tools.[7]

3. Storage:

» Store in a cool, dry, and well-ventilated place.[3][5]

o Keep containers tightly closed.[1][5]

o Store under an inert atmosphere (e.g., Nitrogen) as the material is air and light sensitive.[1]

[5]
o Store locked up.[1][5]
e Incompatible materials include strong oxidizing agents and strong acids.[1]

Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure regulatory
compliance.

1. Waste Characterization:

e This material is toxic to aquatic life with long-lasting effects.[1]
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e Consult local, regional, and national hazardous waste regulations for complete and accurate
classification.[8]

2. Disposal Method:

¢ Dispose of contents and container to an approved waste disposal plant.[1]
e Do not flush into surface water or sanitary sewer systems.[1]

o Contaminated packaging should be treated as the product itself.

» For spills, sweep up and shovel into suitable containers for disposal.[1]

Experimental Workflow Diagram

The following diagram outlines the logical workflow for safely handling Copper(l) thiophene-2-
carboxylate from preparation to disposal.
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Workflow for Handling Copper(l) thiophene-2-carboxylate
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Caption: Safe handling workflow for Copper(l) thiophene-2-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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